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Compound of Interest

2-Chloro-4-cyclopropoxypyridin-3-
Compound Name:
amine

Cat. No.: B13252295

Get Quote

\ J

CAS Number: 173435-37-5 Formula: CsHoCIN20 Molecular Weight: 184.62 g/mol Physical
State: Solid (Powder) Storage: 2—8°C, Inert atmosphere (Argon/Nitrogen), Desiccated.

Part 1: Emergency Overview & Hazard Logic

The Core Hazard Mechanism (Scientific Context): While specific toxicological data for 2-
Chloro-4-cyclopropoxypyridin-3-amine is limited, it belongs to the aminopyridine class.
Structurally, aminopyridines are known voltage-gated potassium channel (

) blockers. Blockage of these channels prevents neuronal repolarization, leading to
hyperexcitability, tremors, and potentially seizures. Operational Implication: Treat this
compound not just as a skin irritant, but as a potential neurotoxin with high skin absorption
capability.

GHS Classification (Conservative Assessment):
o Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed or in contact with skin).

» Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).
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e STOT-SE: Category 3 (May cause respiratory irritation).[1][2][3]

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent dermal absorption and inhalation, the two primary routes of

exposure for aminopyridines.

PPE Category

Specification

Operational Logic (The
IlWhyIl)

Hand Protection

Double Gloving Strategylnner:

Nitrile (0.11 mm)Outer: Nitrile

(0.124 mm) or Neoprene

Aminopyridines can permeate
standard nitrile rapidly. Double
gloving provides a
"breakthrough buffer" and
allows the outer glove to be
stripped immediately upon
contamination without

exposing skin.

Respiratory

N95/P100 (Minimum) or
PAPRMandatory use inside

Fume Hood

As a solid powder, electrostatic
forces can aerosolize particles
during weighing. A fume hood
is the primary barrier; the
respirator is the secondary fail-
safe against turbulence-

induced escape.

Chemical Splash

Safety glasses are insufficient.

Goggles seal the eyes against

Eye/Face ) )
Goggles(ANSI Z287.1+) airborne dust and accidental
splashes during solubilization.
Cotton lab coats absorb liquids
) and hold toxins against the
Tyvek® Lab Coat or Chemical ] ]
Body skin. Non-woven synthetic

Apron

materials (Tyvek) repel

particulates and liquids.
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Part 3: Operational Handling Protocol
Phase 1: Preparation & Weighing

Objective: Eliminate static-induced aerosolization.

» Engineering Control: All operations must occur inside a certified chemical fume hood
operating at a face velocity of 80—100 fpm.

 Static Mitigation: Use an ionizing bar or anti-static gun on the weighing boat and spatula
before touching the powder. Halogenated heterocycles are prone to static charge, which
causes "jumping" of powder.

e Weighing:
o Place the analytical balance inside the hood.
o Tare the vial/weigh boat.
o Transfer solid gently. Do not dump.

o Critical Step: Wipe the exterior of the receiving vial with a Kimwipe dampened in methanol
before removing it from the hood to remove invisible dust residues.

Phase 2: Solubilization & Reaction Setup

Objective: Prevent splash and thermal runaway.
» Solvent Choice: Dissolve in DCM or Ethyl Acetate slowly.
» Addition: Add solvent to the solid, not solid to the solvent, to minimize puffing.

 Inerting: This compound is air-sensitive (amine oxidation). Purge the reaction vessel with
Argon immediately after addition.

Phase 3: Waste Disposal

Objective: Segregate from incompatible streams.
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o Solid Waste: Contaminated gloves, weigh boats, and paper towels must be double-bagged
in clear polyethylene bags and labeled "Toxic Solid Waste - Aminopyridine Derivative."

e Liquid Waste: Dispose of in the "Halogenated Organic” solvent stream. Do not mix with
oxidizing acids (e.g., Nitric Acid) as this can generate exothermic decomposition and toxic
NOx fumes.

Part 4: Visualizations
Workflow 1: Safe Handling Logic

This diagram illustrates the decision-making process for handling the solid versus the solution
state.
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Start: 2-Chloro-4-cyclopropoxypyridin-3-amine

Check Physical State

Is Powder \Is Dissolved

Solid (Powder) Solution/Reaction Mix
Step 1: Neutralize Static Step 1: Cannula/Syringe Transfer
(lonizer/Anti-static Gun) (Avoid Open Pouring)

l

Step 2: Weigh in Fume Hood
(Sash at safe height)

\\\Spill Occurs

ACTIVATE SPILL PROTOCOL
(See Diagram 2)

Step 3: Wipe Container Exterior

(Methanol Damp Wipe) No Spill

Disposal: Halogenated Waste Stream

Click to download full resolution via product page

Caption: Operational workflow distinguishing critical control points for solid vs. liquid handling.

Workflow 2: Spill Response Decision Tree

Immediate actions to take in the event of a release.
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Caption: Decision logic for containing spills without generating hazardous aerosols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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